3',4'-Dihydrospiro[piperidine-4,2'-pyrano[3,2-b]pyridine]-4'-one dihydrochloride

• IUPAC Name: spiro[3H-pyrano[3,2-b]pyridine-2,4'-piperidine]-4-one;dihydrochloride
• InChI: InChI=1S/C12H14N2O2.2ClH/c15-9-8-12(3-6-13-7-4-12)16-10-2-1-5-14-11(9)10;;/h1-2,5,13H,3-4,6-8H2;2*1H
• InChI Key: OJHOGAIDGCNVLX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC(=O)C3=C(O2)C=CC=N3.Cl.Cl
• Molecular Formula: C12H16Cl2N2O2
• Molecular Weight: 291.17 g/mol

Description

“3’,4’-Dihydrospiro[piperidine-4,2’-pyrano[3,2-b]pyridine]-4’-one dihydrochloride” is a chemical compound with the CAS Number: 1051383-44-8. It has a molecular weight of 291.18. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is spiro[piperidine-4,2’-pyrano[3,2-b]pyridin]-4’ (3’H)-one dihydrochloride. The InChI code for this compound is 1S/C12H14N2O2.2ClH/c15-9-8-12 (3-6-13-7-4-12)16-10-2-1-5-14-11 (9)10;;/h1-2,5,13H,3-4,6-8H2;2*1H.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 291.18. It is a powder and is stored at room temperature.

Scientific Research Applications

Selective and Efficacious c-Met/ALK Inhibitors

Aminopyridyl/Pyrazinyl-substituted spiro compounds, including structures related to 3',4'-Dihydrospiro[piperidine-4,2'-pyrano[3,2-b]pyridine]-4'-one dihydrochloride, have been designed, synthesized, and tested for their potential as c-Met/ALK dual inhibitors. These compounds have demonstrated significant tumor growth inhibitions in various cancer models, highlighting their potential in cancer therapy (Jingrong Li et al., 2013).

One-step Synthesis of Substituted Spiro Compounds

Research on one-step synthesis methodologies has led to the development of substituted spiro compounds, demonstrating the compound's relevance in synthetic organic chemistry. These studies focus on the efficient synthesis of complex molecules that could have various applications, including medicinal chemistry (A. M. Shestopalov et al., 2002).

σ-Receptor Ligands

Spiro compounds related to this compound have been investigated for their affinity towards σ1- and σ2-receptors. These studies contribute to the understanding of the molecular interactions and potential therapeutic applications of σ-receptor ligands (C. Maier & B. Wünsch, 2002).

Antiviral Research

Spirocyclic compounds have also been explored for their antiviral properties, particularly against the Hepatitis C Virus (HCV). The direct binding of these compounds to viral proteins suggests a novel approach to inhibiting HCV replication, underscoring the versatility of spiro compounds in antiviral research (V. Tai et al., 2014).

Synthesis of Spiro and Dispiro Compounds

The Mn(III)-based oxidation process has been applied to synthesize spiro and dispiro compounds, illustrating the compound's role in advancing synthetic methodologies. This research provides insights into the selective production of complex molecular architectures, which could have implications in various fields of chemistry (Suzuka Yokote et al., 2020).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.